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Compound of Interest

Compound Name: Pdcd4-IN-1

Cat. No.: B503466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols regarding the solubility and

stability of the Programmed cell death 4 (Pdcd4) inhibitor, Pdcd4-IN-1, in dimethyl sulfoxide

(DMSO). Adherence to these guidelines is crucial for ensuring the integrity of the compound

and the reproducibility of experimental results.

Introduction to Pdcd4-IN-1
Programmed cell death protein 4 (Pdcd4) is a tumor suppressor that inhibits protein translation

and tumor progression.[1][2] It functions by binding to the eukaryotic translation initiation factor

4A (eIF4A), thereby inhibiting its helicase activity.[3] The downregulation of Pdcd4 is observed

in numerous cancers and is associated with tumor progression.[1] Pdcd4-IN-1 is a small

molecule inhibitor of Pdcd4 with a reported Kd value of 350 nM.[4] It is a valuable tool for

studying the cellular functions of Pdcd4 and for preclinical investigations into its therapeutic

potential.

Pdcd4 Signaling Pathway
Pdcd4 is a central node in a complex signaling network that governs cell growth, proliferation,

and apoptosis. Its expression and function are regulated by various upstream pathways, and it,

in turn, modulates several downstream effectors. The PI3K/Akt and MAPK/ERK pathways,

often activated by growth factors, can lead to the phosphorylation and subsequent proteasomal

degradation of Pdcd4, thus promoting cell proliferation. Conversely, Pdcd4 can suppress the
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JNK/c-Jun signaling pathway to inhibit cell proliferation and enhance sensitivity to certain

chemotherapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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